molecular formula C21H25ClFN3O3S2 B2356732 N-(3-(dimethylamino)propyl)-3-(ethylsulfonyl)-N-(4-fluorobenzo[d]thiazol-2-yl)benzamide hydrochloride CAS No. 1215357-33-7

N-(3-(dimethylamino)propyl)-3-(ethylsulfonyl)-N-(4-fluorobenzo[d]thiazol-2-yl)benzamide hydrochloride

Cat. No. B2356732
CAS RN: 1215357-33-7
M. Wt: 486.02
InChI Key: PAOWFOWPYDFPML-UHFFFAOYSA-N
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Description

N-(3-(dimethylamino)propyl)-3-(ethylsulfonyl)-N-(4-fluorobenzo[d]thiazol-2-yl)benzamide hydrochloride is a useful research compound. Its molecular formula is C21H25ClFN3O3S2 and its molecular weight is 486.02. The purity is usually 95%.
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Scientific Research Applications

Potential Pharmacological Applications

Compounds with benzothiazole cores, similar to the one described, are often explored for their pharmacological properties. For instance, benzothiazole derivatives have been investigated for their insecticidal activity against lepidopterous pests, suggesting a potential for agricultural chemical research and development (Tohnishi et al., 2005). Moreover, benzothiazoles have been studied for their electrophysiological activity, indicating a possible application in designing selective class III agents for cardiac arrhythmias (Morgan et al., 1990).

Chemical and Biological Research Applications

The presence of a dimethylamino group and ethylsulfonyl moiety within the compound hints at its potential utility in chemical synthesis and biological studies. Fluorogenic reagents for thiols, incorporating similar sulfonyl and amino functionalities, have been developed for more reactive and specific detection of thiols, indicating potential applications in biochemical assays and molecular biology research (Toyo’oka et al., 1989).

Material Science and Corrosion Inhibition

Compounds featuring benzothiazole and sulfonyl groups have also been explored in material science, particularly in the study of corrosion inhibitors for metals. Benzothiazole derivatives have shown potential in protecting steel against corrosion in acidic environments, suggesting an application in developing new materials with enhanced durability and lifespan (Hu et al., 2016).

properties

IUPAC Name

N-[3-(dimethylamino)propyl]-3-ethylsulfonyl-N-(4-fluoro-1,3-benzothiazol-2-yl)benzamide;hydrochloride
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H24FN3O3S2.ClH/c1-4-30(27,28)16-9-5-8-15(14-16)20(26)25(13-7-12-24(2)3)21-23-19-17(22)10-6-11-18(19)29-21;/h5-6,8-11,14H,4,7,12-13H2,1-3H3;1H
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PAOWFOWPYDFPML-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCS(=O)(=O)C1=CC=CC(=C1)C(=O)N(CCCN(C)C)C2=NC3=C(C=CC=C3S2)F.Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H25ClFN3O3S2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

486.0 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(3-(dimethylamino)propyl)-3-(ethylsulfonyl)-N-(4-fluorobenzo[d]thiazol-2-yl)benzamide hydrochloride

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